Cas no 921576-57-0 (5-ethyl-N-(furan-2-yl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product name: 5-ethyl-N-(furan-2-yl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921576-57-0
• MF: C₂₀H₁₈N₄O₃
• MW: 362.381924152374
• CID: 6400125
• PubChem ID: 18570306

5-ethyl-N-(furan-2-yl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-(furan-2-yl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• F2248-0182
• AKOS024631069
• 5-ethyl-N-(furan-2-ylmethyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 5-ethyl-N-[(furan-2-yl)methyl]-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 5-ethyl-N-(furan-2-ylmethyl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• 921576-57-0
• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, 5-ethyl-N-(2-furanylmethyl)-3,5-dihydro-3-oxo-2-phenyl-

• Inchi： 1S/C20H18N4O3/c1-2-23-12-16(19(25)21-11-15-9-6-10-27-15)18-17(13-23)20(26)24(22-18)14-7-4-3-5-8-14/h3-10,12-13H,2,11H2,1H3,(H,21,25)
• InChI Key： YUDFLUIOGBUDNN-UHFFFAOYSA-N
• SMILES： C1N(CC)C=C(C(NCC2=CC=CO2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 362.13789045g/mol
• Monoisotopic Mass: 362.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 11.62±0.20(Predicted)

Additional information on 5-ethyl-N-(furan-2-yl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to 5-ethyl-N-(furan-2-yl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921576-57-0)

5-Ethyl-N-(furan-2-yl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921576-57-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines and is characterized by its unique structural features, including a pyrazolo[4,3-c]pyridine core and functional groups such as an ethyl substituent, a furan ring, and a phenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 5-ethyl-N-(furan-2-yl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

In terms of its biological activity, 5-Ethyl-N-(furan-2-yl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has been investigated for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity against kinases, which are key enzymes involved in cellular signaling pathways. A study published in the Journal of Medicinal Chemistry in 2020 reported that this compound exhibited potent inhibitory activity against several kinases, including cyclin-dependent kinase 4 (CDK4) and mitogen-activated protein kinase (MAPK). These findings suggest that it may have therapeutic potential in the treatment of diseases characterized by aberrant kinase activity, such as cancer.

Beyond its kinase inhibitory properties, 5-Ethyl-N-(furan-2-yl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has also been studied for its anti-inflammatory effects. Inflammatory diseases are a significant global health burden, and there is a continuous need for new therapeutic agents to address this issue. A study published in the European Journal of Pharmacology in 2019 demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha).

The pharmacokinetic properties of 5-Ethyl-N-(furan-2-yl)methyl-3-o xo - 2 - phen yl - 2 H , 3 H , 5 H - pyraz olo [ 4 , 3 - c ] pyr id ine - 7 - carboxamide have also been extensively studied. Research published in the Journal of Pharmaceutical Sciences in 2018 reported that it exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. Additionally, the compound showed low toxicity in preclinical studies, which is crucial for its potential use in human clinical trials.

In conclusion, 5-Ethyl-N-(furan - 2 - yl ) methyl - 3 - oxo - 2 - phen yl - 2 H , 3 H , 5 H - pyraz olo [ 4 , 3 - c ] pyr id ine - 7 - carboxamide (CAS No. 921576 - 57 - 0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.